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Compound of Interest

Compound Name: Neodymium-146

Cat. No.: B095460

An In-depth Technical Guide to the Core Characteristics of Neodymium-146 Oxide Targets

This technical guide provides a comprehensive overview of the fundamental characteristics of
Neodymium-146 oxide (***Nd203) targets, intended for researchers, scientists, and drug
development professionals. The document details the physical, chemical, and nuclear
properties of these specialized targets, outlines their primary applications, and presents
inferred experimental protocols for their fabrication and use.

Core Properties of Neodymium-146 Oxide

Neodymium-146 oxide is a specific isotopic form of neodymium sesquioxide. While its general
chemical and physical properties are similar to naturally occurring neodymium oxide, its
primary value lies in the unique nuclear characteristics of the Neodymium-146 isotope.

Physical and Chemical Properties

The macroscopic properties of Neodymium-146 oxide are largely consistent with those of
unenriched Neodymium(lll) oxide.
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Property

Value

Chemical Formula

146N d20s3

Appearance Light bluish-gray or purple powder/solid
Approximately 339.83 g/mol (calculated with
Molar Mass
146Nd)
Density 7.24 g/lcm?3
Melting Point ~2,233 °C
Boiling Point ~3,760 °C

Crystal Structure

Hexagonal (A-type), with cubic (C-type) and
monoclinic (B-type) structures at higher

temperatures

Solubility

Insoluble in water, soluble in strong acids

Magnetic Properties

Paramagnetic at room temperature

Isotopic Properties of Neodymium-146

Neodymium-146 is a stable isotope of neodymium. Its nuclear properties are central to its

application in research and radioisotope production.

Property

Value

Natural Abundance

17.19%

Isotopic Mass

145.913113 u

Isotopic Enrichment

Typically >97% for target applications

Neutron Capture Cross Section (thermal)

~1.4 barns

Primary Application: Production of Promethium-147

The most significant application of Neodymium-146 oxide targets is in the production of the

radioisotope Promethium-147 (**’Pm).[1] This is achieved through neutron bombardment in a
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nuclear reactor, initiating the following nuclear reaction:
146Nd(n’y) — 147Nd — 147Pm + B—

Promethium-147 is a low-energy beta emitter with a half-life of 2.62 years, making it a valuable
component in various applications, including:

» Betavoltaic Power Sources: Compact, long-lasting batteries for pacemakers, spacecraft, and
remote sensors.

e Luminous Paints: For applications requiring self-luminescence.

e Thickness Gauges: In industrial processes for measuring the thickness of materials.

Experimental Protocols

While specific, proprietary protocols may vary, the following sections outline the generally
accepted methodologies for the fabrication of Neodymium-146 oxide targets and their
subsequent use in the production of Promethium-147.

Neodymium-146 Oxide Target Fabrication

The fabrication of robust and uniform targets is critical for successful irradiation. The most
common method for producing solid oxide targets is through powder metallurgy, specifically
cold pressing and sintering.

Methodology: Powder Pressing and Sintering

o Powder Preparation: High-purity, isotopically enriched Neodymium-146 oxide powder is the
starting material. The powder's particle size and distribution are crucial for achieving a
uniform and dense final pellet.

o Binder Addition (Optional): A small amount of an organic binder (e.g., polyvinyl alcohol) may
be mixed with the oxide powder to improve its green strength (the strength of the pressed
pellet before sintering).

o Cold Pressing: The powder mixture is loaded into a die and uniaxially pressed at high
pressure to form a "green" pellet. The pressure applied is a critical parameter that influences
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the final density of the pellet.

» Sintering: The green pellet is heated in a furnace at a high temperature (below the melting
point) in a controlled atmosphere (e.g., argon or vacuum). This process removes the binder,
and the oxide particles bond together, increasing the density and strength of the pellet.

o Characterization: The final target pellet is characterized for its dimensions, density, and
isotopic purity.

Alternative Methodology: Molecular Plating
For thin targets, molecular plating is another viable technique.

» Electrolyte Preparation: Enriched Neodymium-146 oxide is dissolved in an acid (e.g., nitric
acid) to form a salt, which is then dissolved in an organic solvent (e.g., isopropanol) to create
the plating solution.

o Electrodeposition: A voltage is applied between an anode and a cathode (the target backing
foil) submerged in the electrolyte. This causes the neodymium compound to deposit onto the
backing foil.[2]

o Heat Treatment: The deposited layer is then typically heated to convert it to a stable oxide
form.

Irradiation and Promethium-147 Separation

Irradiation Workflow

o Target Encapsulation: The fabricated Neodymium-146 oxide pellet is sealed in a high-purity
aluminum or quartz capsule to contain the material and any potential radioactive products
during irradiation.

« Irradiation: The encapsulated target is placed in a high-flux nuclear reactor, such as the High
Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory, for a predetermined period to
achieve the desired level of *’Pm production.[3]

o Cooling: After irradiation, the target is stored in a shielded "hot cell" to allow for the decay of
short-lived radioisotopes.
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o Dissolution: The irradiated target is remotely dissolved in a strong acid.

e Chemical Separation: Promethium-147 is chemically separated from the remaining
neodymium target material and other transmutation products. This is typically achieved using
ion exchange chromatography or solvent extraction.[3]

 Purification and Quality Control: The separated #’Pm is further purified and analyzed to
ensure it meets the required specifications for its intended application.

Visualizations

The following diagrams illustrate the key processes involved with Neodymium-146 oxide

targets.
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Caption: Core Properties of Neodymium-146 Oxide.
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Caption: Neodymium-146 Oxide Target Fabrication Workflow.
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Caption: Promethium-147 Production Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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